Cas no 393819-20-0 (1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone)

• Product Name: 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone
• CAS No: 393819-20-0
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 1111943
• PubChem ID: 11117096
• Update Time: 2025-10-15

1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone
• 1-(5-bromo-1-methylpyrrol-2-yl)ethanone
• DB-115863
• 393819-20-0
• 1-(5-Bromo-1-methyl-1H-pyrrol-2-yl)ethanone
• SB63149
• SCHEMBL16452750

• Inchi： 1S/C7H8BrNO/c1-5(10)6-3-4-7(8)9(6)2/h3-4H,1-2H3
• InChI Key： HQHUHUWTEBUYFB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=O)N1C

Computed Properties

• Exact Mass: 200.97894
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone

Introduction to 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone (CAS No. 393819-20-0) and Its Emerging Applications in Chemical Biology

The compound 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone (CAS No. 393819-20-0) represents a fascinating molecule of significant interest in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a 5-bromo-1-methyl-1H-pyrrol scaffold linked to an Ethanone moiety, positions it as a versatile intermediate for the synthesis of biologically active molecules. This introduction delves into the structural characteristics, synthetic pathways, and particularly, the latest research applications of this compound, highlighting its potential in drug discovery and molecular probe development.

The molecular structure of 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone comprises a pyrrole ring substituted at the 5-position with a bromine atom, further modified at the 1-position by a methyl group. This substitution pattern enhances its reactivity, making it an attractive building block for medicinal chemists. The presence of both the bromine atom and the methyl group allows for diverse functionalization strategies, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic systems.

In recent years, there has been growing interest in leveraging pyrrole derivatives for their pharmacological properties. Pyrroles are integral components of numerous natural products and drug candidates, exhibiting activities ranging from antimicrobial to anticancer effects. The brominated pyrrole core in 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone serves as an excellent handle for further derivatization, enabling the exploration of novel pharmacophores. Researchers have utilized this compound as a precursor in synthesizing small-molecule inhibitors targeting various biological pathways.

One notable area of investigation involves the use of 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling cascades and are frequently implicated in diseases such as cancer. By modifying the structure of this compound, scientists have generated derivatives that exhibit potent inhibitory effects on specific kinases. For instance, studies have demonstrated that certain analogs derived from 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone can selectively inhibit tyrosine kinases, which are overactive in many cancer types. These findings underscore the compound's potential as a scaffold for developing targeted therapies.

Another emerging application lies in its use as a molecular probe for studying protein-protein interactions. The ability to label proteins with fluorescent or biophysical tags allows researchers to visualize and understand complex cellular processes. The bromine atom in 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone facilitates conjugation with various probes, enabling its incorporation into probes that target specific protein domains or binding partners. Such probes have been instrumental in deciphering mechanisms underlying neurodegenerative diseases, where protein misfolding and aggregation play central roles.

The synthetic utility of 1-(5-bromo-1-methyl-1H-pyrrol-2-yl)-Ethanone extends beyond its direct biological applications. It serves as a key intermediate in constructing more complex molecules through multi-step synthetic routes. For example, researchers have employed this compound to synthesize macrocyclic compounds with potential antimicrobial properties. The pyrrole ring can be further functionalized to introduce additional substituents that enhance binding affinity to bacterial enzymes or viral proteases. This approach has led to the discovery of novel agents with therapeutic promise.

Recent advances in computational chemistry have also enhanced the utility of 1-(5-bromo-1-methyl-1H-pyrrol-2-y-Ethanone) (CAS No. 39381920). Molecular modeling studies have predicted its interactions with various biological targets, guiding experimental design and optimizing lead compounds for drug development. These computational strategies have accelerated the process of identifying promising candidates from large libraries of compounds, making molecules like this one more accessible for therapeutic applications.

The versatility of 5-bromo-l-methyl-lH-pyrrol derivatives is further highlighted by their role in material science applications beyond life sciences. For instance, these compounds can be incorporated into organic semiconductors due to their ability to form stable π-conjugated systems. Such materials are crucial for developing flexible electronics and optoelectronic devices. The bromine substituent allows for further modifications that fine-tune electronic properties, making these derivatives valuable for next-generation electronic applications.

In conclusion,l-(5-Bromo-l-methyl-lH-pyrrol-Z-yI)-Ethanone (CAS No 39381920) stands out as a multifaceted compound with broad implications across chemical biology and material science Its unique structural features make it an excellent scaffold for drug discovery while also serving as a valuable intermediate in synthetic chemistry Future research endeavors leveraging this molecule are likely to yield novel therapeutics and advanced materials contributing significantly to scientific advancement